Cas no 828922-10-7 (Propanoic acid, 3-chloro-, (3-methyl-3-oxetanyl)methyl ester)

• Product Name: Propanoic acid, 3-chloro-, (3-methyl-3-oxetanyl)methyl ester
• CAS No: 828922-10-7
• MF: C₈H₁₃ClO₃
• MW: 192.640022039413
• CID: 680766
• PubChem ID: 21580015
• Update Time: 2025-04-19

Propanoic acid, 3-chloro-, (3-methyl-3-oxetanyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• (3-methyloxetan-3-yl)methyl 3-chloropropanoate
• Propanoic acid, 3-chloro-, (3-methyl-3-oxetanyl)methyl ester
• 828922-10-7
• DREIZBDJDRWUBG-UHFFFAOYSA-
• DTXSID50616059
• InChI=1/C8H13ClO3/c1-8(4-11-5-8)6-12-7(10)2-3-9/h2-6H2,1H3

• Inchi： 1S/C8H13ClO3/c1-8(4-11-5-8)6-12-7(10)2-3-9/h2-6H2,1H3
• InChI Key： DREIZBDJDRWUBG-UHFFFAOYSA-N
• SMILES： ClCCC(=O)OCC1(C)COC1

Computed Properties

• Exact Mass: 192.0553220g/mol
• Monoisotopic Mass: 192.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 35.5Ų